Cas no 29512-46-7 (6'-(Diethylamino)-2'-(phenylamino)spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one)

6'-(Diethylamino)-2'-(phenylamino)spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one Properties

Names and Identifiers

• Heat(Pressure) Sensitive Green TF-G
• 2'-anilino-6'-(diethylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one
• 6-(DIETHYLAMINO)-2-(PHENYLAMINO)SPIRO[ISOBENZOFURAN-1(3H),9-[9H]XANTHENE]-3-ONE
• EINECS 249-675-5
• 6'-(diethylamino)-2'-(phenylamino)spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• 6'-(Diethylamino)-2'-(phenylamino)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-(diethylamino)-2'-(phenylamino)-
• 6'-(Diethylamino)-2'-(phenylamino)spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• 6-(Diethylamino)-2-(Phenylamino)-Spiro[Isobenzofuran-1(3H),9-[9H]Xanthen]-3-One
• Fluoran Green
• 2'-anilino-6'-(diethylamino)-
• SCHEMBL6406462
• 3'-(diethylamino)-7'-(phenylamino)-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• NS00049618
• 2'-anilino-6'-(diethylamino)spiro[2-benzofuran-3, 9'-xanthene]-1-one
• 29512-46-7
• 6'-(Diethylamino)-2'-(Phenylamino)-Spiro[Isobenzofuran-1(3H),9'-[9H]Xanthen]-3-One
• AS-73998
• MFCD16621279
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6'-(diethylamino)-2'-(phenylamino)-
• AKOS024256986
• DTXSID60952016
• 2'-anilino-6'-(diethylamino)-3h-spiro[2-benzofuran-1,9'-xanthen]-3-one
• 2\\'-anilino-6\\'-(diethylamino)spiro[2-benzofuran-3,9\\'-xanthene]-1-one
• SVTBGPICDZDBFU-UHFFFAOYSA-N
• A10967
• +Expand

• MDL： MFCD16621279
• InChIKey： SVTBGPICDZDBFU-UHFFFAOYSA-N
• Inchi： 1S/C30H26N2O3/c1-3-32(4-2)22-15-16-25-28(19-22)34-27-17-14-21(31-20-10-6-5-7-11-20)18-26(27)30(25)24-13-9-8-12-23(24)29(33)35-30/h5-19,31H,3-4H2,1-2H3
• SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C21C1C([H])=C(C([H])=C([H])C=1OC1C([H])=C(C([H])=C([H])C2=1)N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 462.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 462.194
• Heavy Atom Count: 35
• Complexity: 750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 50.8

Experimental Properties

• LogP: 6.91740
• PSA: 50.80000
• Refractive Index: 1.703
• Boiling Point: 671.2°Cat760mmHg
• Flash Point: 671.2°Cat760mmHg
• Density: 1.32